molecular formula C6H9Cl2OP B8521336 Cyclohexene-1-phosphonic acid dichloride CAS No. 20095-28-7

Cyclohexene-1-phosphonic acid dichloride

Cat. No. B8521336
CAS RN: 20095-28-7
M. Wt: 199.01 g/mol
InChI Key: HJKKBGYMINKBKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclohexene-1-phosphonic acid dichloride is a useful research compound. Its molecular formula is C6H9Cl2OP and its molecular weight is 199.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclohexene-1-phosphonic acid dichloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclohexene-1-phosphonic acid dichloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

20095-28-7

Product Name

Cyclohexene-1-phosphonic acid dichloride

Molecular Formula

C6H9Cl2OP

Molecular Weight

199.01 g/mol

IUPAC Name

1-dichlorophosphorylcyclohexene

InChI

InChI=1S/C6H9Cl2OP/c7-10(8,9)6-4-2-1-3-5-6/h4H,1-3,5H2

InChI Key

HJKKBGYMINKBKU-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=CC1)P(=O)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a mixture of 57 g of cyclohexene-1-phosphonic acid and 10 g of cyclohexene-1-phosphonic acid dichloride phosgene was introduced at a temperature of from 170°-180°C for 19 hours. At the end of the reaction, nitrogen was blown through the mixture to remove excess phosgene and subsequently the mixture was distilled under reduced pressure. 62 g of cyclohexene-1-phosphonic acid dichloride were obtained, b.p. 75°C under 0.3 mm Hg, corresponding to a yield of 89.5 percent of the theory.
Quantity
57 g
Type
reactant
Reaction Step One
Name
cyclohexene-1-phosphonic acid dichloride phosgene
Quantity
10 g
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.